Cas no 61800-72-4 (2,3-dihydro-1H-Pyrrolizine-5-propanoic acid)

2,3-dihydro-1H-Pyrrolizine-5-propanoic acid structure
61800-72-4 structure
Product Name:2,3-dihydro-1H-Pyrrolizine-5-propanoic acid
CAS No:61800-72-4
MF:C10H13NO2
MW:179.215722799301
CID:1114935
PubChem ID:15584419
Update Time:2025-04-20

2,3-dihydro-1H-Pyrrolizine-5-propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1H-Pyrrolizine-5-propanoic acid
    • 3-(6,7-dihydro-5H-pyrrolizin-3-yl)propanoic acid
    • 3-(2,3-Dihydro-1H-pyrrolizin-5-yl)propanoic acid
    • DTXSID50574988
    • 61800-72-4
    • Inchi: 1S/C10H13NO2/c12-10(13)6-5-9-4-3-8-2-1-7-11(8)9/h3-4H,1-2,5-7H2,(H,12,13)
    • InChI Key: PTLALCQQKSLNRN-UHFFFAOYSA-N
    • SMILES: OC(CCC1=CC=C2CCCN21)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23

2,3-dihydro-1H-Pyrrolizine-5-propanoic acid Related Literature

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